Cas no 261721-97-5 (2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]-)

• Product Name: 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]-
• CAS No: 261721-97-5
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5268933
• Update Time: 2025-06-08

2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]-

• Inchi： 1S/C11H14N4O/c1-2-10(16)14-6-8-15(9-7-14)11-12-4-3-5-13-11/h2-5H,1,6-9H2
• InChI Key： USRIQEMIJBUTMF-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CC=N2)CC1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]-

Comprehensive Overview of 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- (CAS No. 261721-97-5)

The compound 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- (CAS No. 261721-97-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrimidinyl-piperazinyl moiety linked to a propenone group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting protein kinases and other enzymatic pathways.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of both a piperazine ring and a propenone functionality allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. Recent studies highlight its role in the development of small-molecule inhibitors, which are critical in treating various diseases. This aligns with the growing interest in precision medicine and targeted therapies, topics that dominate current scientific discourse.

From an industrial perspective, 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- is often discussed in the context of scalable synthesis and process optimization. Companies and researchers are keen on improving yield and purity while reducing environmental impact, reflecting the broader trend toward green chemistry. The compound’s stability under various conditions is another frequently searched topic, as it influences storage and handling protocols.

In the realm of computational chemistry, this compound is a subject of interest due to its potential interactions with biological targets. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses are commonly performed to predict its efficacy and selectivity. Such computational approaches are part of the larger shift toward AI-driven drug discovery, a hot topic in both academic and industrial settings.

The nomenclature of 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- can be complex, leading to frequent searches for IUPAC naming rules and structural elucidation techniques. Understanding its chemical properties, such as solubility and melting point, is also crucial for practical applications. These queries underscore the need for clear, accessible scientific information, which is essential for researchers and students alike.

As the demand for high-purity intermediates grows, the significance of compounds like 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- continues to rise. Its role in peptide coupling and cross-coupling reactions further expands its utility in synthetic chemistry. This aligns with the broader trend of modular synthesis, where multifunctional intermediates streamline the production of complex molecules.

In summary, 2-Propen-1-one, 1-[4-(2-pyrimidinyl)-1-piperazinyl]- (CAS No. 261721-97-5) is a multifaceted compound with broad applications in drug development and chemical synthesis. Its relevance to contemporary research themes, such as targeted therapy and sustainable chemistry, ensures its continued prominence in scientific literature and industrial practice.